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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B010061

An In-depth Technical Guide on the Physicochemical Properties of C.l. 47020
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of C.l. 47020. The information is intended for researchers, scientists, and
professionals in drug development who may encounter this compound. This document
summarizes key quantitative data in structured tables, details experimental methodologies for
crucial property assessments, and provides a visual representation of a key experimental
workflow.

Introduction

C.1. 47020 is a quinoline-based dye known by several names, including Disperse Yellow 54
and Solvent Yellow 114. It is structurally identified as 2-(3-hydroxyquinolin-2-yl)-1H-indene-
1,3(2H)-dione. This compound is recognized for its vibrant yellow hue and has applications in
various industries. A related but distinct entity is Quinoline Yellow WS (Water Soluble), a
sulfonated version of C.1. 47020, which exhibits high water solubility due to the presence of
sulfonate groups. This guide focuses on the primary, water-insoluble form, C.1. 47020.

Core Physicochemical Properties

The fundamental physicochemical characteristics of C.l. 47020 are summarized in the tables
below, offering a clear and concise reference for key quantitative data.

Table 1: General and Physical Properties of C.l. 47020
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Property

Value

C.l. Name

47020

Common Names

Disperse Yellow 54, Solvent Yellow 114

Chemical Name

2-(3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-
dione

CAS Number

7576-65-0, 12223-85-7

Molecular Formula

C18H11NOs3

Molecular Weight 289.28 g/mol [1][2]
Appearance Yellow to brown powder[1]
Melting Point 265 °C[3][4]

Boiling Point 502 °C at 760 mmHg][3][5]
Density 1.435 g/cm3[3][5]

Table 2: Solubility and Spectral Properties of C.1, 47020

Property

Value

Water Solubility

Insoluble[1]

Solubility in Organic Solvents

Soluble in strong sulfuric acid, pyridine, and

sulfolane; Soluble in ethanol.[1]

Spectral Properties (Amax)

The water-soluble form, Quinoline Yellow WS,
has a maximum absorption wavelength of 416
nm.[6]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of C.l. 47020 are

outlined below. These protocols are based on standard analytical techniques for organic dyes.

Determination of Melting Point
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The melting point of C.1. 47020 can be determined using a standard capillary melting point
apparatus.

e Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.
e Procedure:

o Asmall, dry sample of C.I. 47020 is finely powdered and packed into a thin-walled
capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (e.g., 10 °C/minute for a preliminary determination,
then 1-2 °C/minute for an accurate measurement).

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.

Determination of Solubility (Shake-Flask Method)

The solubility of C.1. 47020 in a given organic solvent can be quantitatively determined using
the shake-flask method followed by UV-Vis spectrophotometric analysis.

o Apparatus: Analytical balance, volumetric flasks, mechanical shaker or magnetic stirrer,
constant temperature water bath, centrifuge, UV-Vis spectrophotometer.

e Procedure:

o An excess amount of C.l. 47020 is added to a known volume of the desired solvent in a
sealed flask.

o The flask is agitated in a constant temperature bath (e.g., 25 °C) for a sufficient time (e.g.,
24-48 hours) to ensure equilibrium is reached.

o The suspension is then centrifuged or allowed to settle to separate the undissolved solid.
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o A known volume of the supernatant (saturated solution) is carefully removed and diluted
with the same solvent to a concentration within the linear range of the spectrophotometer.

o The absorbance of the diluted solution is measured at the wavelength of maximum
absorbance (Amax) using a UV-Vis spectrophotometer.

o The concentration of the dye in the saturated solution is calculated using a pre-determined
calibration curve of absorbance versus concentration for C.I. 47020 in the same solvent.

Determination of Spectral Properties (UV-Vis
Spectroscopy)

The ultraviolet-visible absorption spectrum of C.1. 47020 is determined to identify its wavelength
of maximum absorbance (Amax).

e Apparatus: UV-Vis spectrophotometer, quartz cuvettes, volumetric flasks.
e Procedure:

o A dilute stock solution of C.I. 47020 is prepared in a suitable transparent solvent (e.g.,
ethanol).

o A series of dilutions are made from the stock solution.

o The UV-Vis spectrum of a dilute solution is recorded over a relevant wavelength range
(e.g., 200-800 nm) against a solvent blank.

o The wavelength at which the maximum absorbance occurs is identified as Amax.

Mandatory Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the experimental workflow for determining the solubility of C.1.
47020.
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Caption: Workflow for determining the solubility of C.I. 47020.
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Logical Relationship of C.I. 47020 and its Water-Soluble
Form

The following diagram illustrates the relationship between the water-insoluble C.1. 47020 and
its water-soluble derivative, Quinoline Yellow WS.

C.l. 47020 Sulfonation Quinoline Yellow WS
(2-(3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-dione) (+ SOsH groups) (Sulfonated derivative)
Water-Insoluble 3H group Water-Soluble

Click to download full resolution via product page

Caption: Conversion of C.I. 47020 to its water-soluble form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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